2-(2-chlorophenyl)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C20H19ClN4O3S/c21-16-6-2-1-4-13(16)8-18(26)23-20-15-11-29-12-17(15)24-25(20)10-19(27)22-9-14-5-3-7-28-14/h1-7H,8-12H2,(H,22,27)(H,23,26)
• InChI Key: AMLKIBGKMCDVAK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)CC(=O)NCC3=CC=CO3)NC(=O)CC4=CC=CC=C4Cl
• Molecular Formula: C20H19ClN4O3S
• Molecular Weight: 430.9 g/mol

Description

2-(2-chlorophenyl)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H19ClN4O3S and its molecular weight is 430.91. The purity is usually 95%.
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Scientific Research Applications

Potential Antimicrobial and Antifungal Activities

Research on similar compounds, such as those containing furan and thiophene moieties, has shown that these structures can exhibit significant antimicrobial and antifungal activities. For example, the synthesis and characterization of 2-(({2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl})oxy)-N-({3-({furan-2-yl})-1-phenyl-1H-pyrazol-5-yl})acetamide demonstrated moderate herbicidal and fungicidal activities, suggesting that compounds with furan and thiophene groups could be explored for potential antimicrobial applications (Hu Jingqian et al., 2016).

Potential for Drug Design and Medicinal Chemistry

The presence of a pyrazole ring, often found in drug molecules, suggests that compounds like the one could be of interest in drug design and medicinal chemistry. Pyrazole derivatives are known to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The incorporation of acetamide functionality further suggests potential biological activity, as acetamide derivatives have been explored for various pharmacological applications, including as antitumor agents (H. M. Aly, N. Saleh, & Heba A. Elhady, 2011).